Octahydro-2lambda6-pyrido[1,2-d][1,2,4]thiadiazine-2,2,4-trione

• IUPAC Name: 2,2-dioxo-1,6,7,8,9,9a-hexahydropyrido[1,2-d][1,2,4]thiadiazin-4-one
• InChI: InChI=1S/C7H12N2O3S/c10-7-8-13(11,12)5-6-3-1-2-4-9(6)7/h6H,1-5H2,(H,8,10)
• InChI Key: FJDYYARJTYMDET-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CS(=O)(=O)NC2=O
• Molecular Formula: C7H12N2O3S
• Molecular Weight: 204.25 g/mol

Description

“Octahydro-2lambda6-pyrido[1,2-d][1,2,4]thiadiazine-2,2,4-trione” is a chemical compound. It can be purchased from various chemical suppliers.

Physical and Chemical Properties The physical and chemical properties of this compound, such as its structure, melting point, boiling point, density, molecular formula, molecular weight, and toxicity information, can be found in chemical databases.

Scientific Research Applications

Heterocyclic Compounds with Pharmacological Potential

Octahydro-2lambda6-pyrido[1,2-d][1,2,4]thiadiazine-2,2,4-trione and its derivatives represent a class of heterocyclic compounds with significant pharmacological properties. These compounds, due to their unique structural features, show potential in various therapeutic areas. For example, they have been identified as possible potassium channel openers, influencing vascular smooth muscle cells, and displaying vasorelaxant properties. This makes them interesting candidates for cardiovascular drug research (Pirotte et al., 2000).

Potential in Cancer Research

Some derivatives of Octahydro-2lambda6-pyrido[1,2-d][1,2,4]thiadiazine-2,2,4-trione have demonstrated anticancer activity. A study on novel pyrido[4,3-e][1,2,4]triazino[3,2-c][1,2,4]thiadiazine 6,6-dioxides showed reasonable or moderate anticancer activity against human cancer cell lines, indicating their potential utility in cancer treatment (Sławiński et al., 2015).

Role in Synthesis and Structural Studies

The compound and its variants have been extensively studied for their synthesis and structural characteristics. These studies provide essential insights into their geometrical and conformational aspects, crucial for understanding their pharmacological potential. For instance, research has delved into the most favorable tautomeric forms and the synthesis of related heterocyclic compounds (Tullio et al., 1999).

Exploration in Medicinal Chemistry

In medicinal chemistry, these compounds have been explored for their potential as central nervous system (CNS) agents, anti-HIV agents, and as a basis for developing new drugs with various biological activities. Their unique structural framework makes them suitable candidates for modification and optimization in drug development (Urban et al., 1995).